Cas no 901926-95-2 (5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]-
• CAS No: 901926-95-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5262382
• Update Time: 2025-05-20

5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]-
• 3-(4-Isopropylphenyl)isoxazole-5-carboxylic acid

• Inchi： 1S/C13H13NO3/c1-8(2)9-3-5-10(6-4-9)11-7-12(13(15)16)17-14-11/h3-8H,1-2H3,(H,15,16)
• InChI Key： YDQYGDYNMLQLRQ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2=CC=C(C(C)C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]-

5-Isoxazolecarboxylic Acid, 3-[4-(1-Methylethyl)Phenyl]-: A Comprehensive Overview

The compound with CAS No. 901926-95-2, commonly referred to as 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazole derivatives, which are known for their unique structural properties and diverse applications in drug discovery and material science. The isoxazole ring at the core of this molecule plays a pivotal role in its reactivity and functionality, making it a valuable compound for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]-. Researchers have employed various strategies, including the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis, aligning with the growing demand for sustainable chemical practices. The isoxazole ring is typically formed through cyclization reactions, often involving β-diketones or related compounds, which provide the necessary framework for constructing this heterocyclic structure.

The structural uniqueness of 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]- lies in its combination of an isoxazole moiety with a substituted phenyl group. The 1-methylethyl group attached to the phenyl ring introduces steric effects that can influence the molecule's interactions with biological targets. This makes it an attractive candidate for drug design, particularly in targeting proteins where steric hindrance plays a critical role in binding affinity. Recent studies have explored its potential as a lead compound in anti-inflammatory and anticancer drug development, highlighting its promising therapeutic applications.

In terms of biological activity, 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]- has shown remarkable selectivity towards certain enzymes and receptors. For instance, preclinical studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its potential as an anticancer agent has been investigated through in vitro assays, where it exhibited cytotoxic effects against various cancer cell lines. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles to evaluate its suitability as a clinical candidate.

The versatility of 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]- extends beyond pharmaceutical applications. Its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a building block for constructing advanced materials with tailored electronic properties. By incorporating this compound into conjugated systems, scientists aim to develop materials with enhanced conductivity and stability, which could revolutionize the field of flexible electronics.

From a synthetic perspective, the ability to modify the substituents on both the isoxazole ring and the phenyl group offers immense flexibility in designing derivatives with tailored properties. For example, substituting the 1-methylethyl group with other alkyl or aryl groups could alter the molecule's solubility, stability, or bioavailability. Such modifications are crucial for optimizing its performance in different applications while maintaining its core functional characteristics.

Looking ahead, the continued exploration of 5-Isoxazolecarboxylic acid, 3-[4-(1-methylethyl)phenyl]- holds immense promise for advancing both academic research and industrial innovation. Its unique combination of structural features and functional properties positions it as a key molecule in addressing some of today's most pressing challenges in medicine and materials science. As researchers delve deeper into its potential applications and mechanisms of action, we can expect to see groundbreaking discoveries that further solidify its importance in modern chemistry.